4-Bromo-1-benzothiophene-2-carboxamide

• IUPAC Name: 4-bromo-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C9H6BrNOS/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h1-4H,(H2,11,12)
• InChI Key: WYDAQLCCPZXSNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(S2)C(=O)N)C(=C1)Br
• Molecular Formula: C9H6BrNOS
• DSSTOX Substance ID: DTXSID60541560
• Molecular Weight: 256.12 g/mol
• CAS No.: 93103-86-7

Description

4-Bromo-1-benzothiophene-2-carboxamide (4-BBTC) is a small molecule that has recently been studied for its potential as a therapeutic agent. 4-BBTC has been found to have a wide range of applications in scientific research, including being used as a substrate for enzyme activity, as an inhibitor of certain protein kinases, and as a substrate for drug delivery systems. In addition, 4-BBTC has been studied for its potential to modulate the activity of certain biochemical and physiological processes.

Scientific Research Applications

1. Antimalarial Applications

4-Bromo-1-benzothiophene-2-carboxamide derivatives have shown promise in antimalarial research. They have been identified as potent inhibitors of the Plasmodium asexual blood stages both in vitro and in vivo, specifically impairing the development of the trophozoite stage. This inhibition enhances the longevity of infected mice and prevents severe symptoms such as ataxia and convulsions. These derivatives thus hold potential for the development of new antimalarials (Banerjee et al., 2011), (Banerjee et al., 2011).

2. Synthesis of Pharmaceuticals

This compound is involved in the synthesis of various pharmaceuticals. For instance, it acts as an intermediate in the synthesis of the selective estrogen receptor modulator Raloxifene and its analogs. Different methods for preparing 2-amino-1-benzothiophenes, which include using this compound, have been explored for their pharmacological relevance (Petrov, Popova, & Androsov, 2015).

3. Antibacterial and Antifungal Properties

Thiophene-3-carboxamide derivatives, including those related to this compound, have shown antibacterial and antifungal activities. These compounds have unique structural features that contribute to their biological activities, making them candidates for further pharmaceutical development (Vasu et al., 2005), (Vasu et al., 2003).

4. Analgesic and Anti-inflammatory Agents

Some bromo-benzothiophene carboxamide derivatives have been evaluated for their analgesic and anti-inflammatory properties. These derivatives have shown to attenuate nociception and inflammation effectively, possibly more so than traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This property is attributed to their selective inhibition of cyclooxygenase-2 (COX-2) and disruption of prostaglandin-E2-dependent positive feedback (Pathak et al., 2014).